A zeolitic porous lithium–organic framework constructed from cubane clusters†

Chemical Communications Pub Date: 2011-04-07 DOI: 10.1039/C1CC11245G

Abstract

Reported here is a lithium cubane based zeolitic framework possessing a multi-dimensional channel system. The unique design strategy of adopting the ditopic ligand4-pyridinol leads to a rigid porous framework with high thermal stability. It has a BET surface area of 440.3 m2 g−1 and a H2 uptake capacity of 108.7 cm3 g−1 at 77 K.

Graphical abstract: A zeolitic porous lithium–organic framework constructed from cubane clusters
A zeolitic porous lithium–organic framework constructed from cubane clusters†
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